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Compound of Interest
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Cat. No.: B15564163 Get Quote

A comprehensive review of scientific databases and public literature did not yield any specific

information for a compound or biological entity designated "BA-Azt1." This suggests that "BA-
Azt1" may be a non-standard nomenclature, an internal code, a novel substance not yet

publicly documented, or a potential typographical error.

Our search explored several plausible interpretations of the term based on common scientific

abbreviations and related research areas. These investigations led to several distinct, yet

unconfirmed, possibilities for what "BA-Azt1" might refer to. Without further clarification, it is not

possible to provide a detailed technical guide, quantitative data, experimental protocols, or

signaling pathway diagrams as requested.

To proceed, we recommend the user clarify the identity of "BA-Azt1." Based on our initial

research, potential areas of interest that may be related to the user's query include:

Boswellic Acid (BA) Derivatives: Boswellic acids are a class of pentacyclic triterpenoid

molecules with various biological activities, including anti-inflammatory and anti-cancer

effects. It is conceivable that "BA-Azt1" could refer to a specific derivative of boswellic acid.

Aztreonam (Azt) Conjugates: Aztreonam is a monobactam antibiotic used to treat infections

caused by gram-negative bacteria. "BA-Azt1" could potentially be a novel conjugate or

derivative of aztreonam designed for specific therapeutic purposes.

Components of the Brassinosteroid (BR) Signaling Pathway: In plant biology, the

brassinosteroid signaling pathway involves numerous proteins with "B" nomenclature, such
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as BAK1 (BRI1-ASSOCIATED RECEPTOR KINASE 1) and BZR1 (BRASSINAZOLE-

RESISTANT 1). It is possible that "BA-Azt1" is a newly identified component or regulator

within this pathway.

BAP1 (BRCA1-associated protein 1) Related Entities: BAP1 is a tumor suppressor protein

and a deubiquitinating enzyme involved in various cellular processes. Research in this area

might involve compounds or genetic constructs with a "BA" designation.

We encourage the user to provide additional context or verify the nomenclature of "BA-Azt1" to

enable a focused and accurate literature review. Once the correct subject is identified, we can

proceed with generating the requested in-depth technical guide.

To cite this document: BenchChem. [Unable to Identify "BA-Azt1" in Scientific Literature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564163#ba-azt1-literature-review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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